Cas no 56975-13-4 (DI-Alkanolamine)

• Product Name: DI-Alkanolamine
• CAS No: 56975-13-4
• MF: C₁₆H₃₅NO₂
• MW: 273.454605340958
• CID: 946280
• PubChem ID: 18332274
• Update Time: 2025-04-19

DI-Alkanolamine Chemical and Physical Properties

Names and Identifiers

• DI-Alkanolamine
• 1-[(2-Hydroxyethyl)amino]tetradecan-2-ol
• 2-tetradecanol, 1-[(2-hydroxyethyl)amino]-
• LogP
• DTXSID701274374
• SCHEMBL968428
• 1-[(2-Hydroxyethyl)amino]-2-tetradecanol
• CHEMBL3758744
• 56975-13-4
• 1-(2-hydroxyethylamino)tetradecan-2-ol
• IEXSDLUUGZIKLK-UHFFFAOYSA-N

• Inchi： 1S/C16H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)15-17-13-14-18/h16-19H,2-15H2,1H3
• InChI Key： IEXSDLUUGZIKLK-UHFFFAOYSA-N
• SMILES： OC(CNCCO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 273.26695
• Monoisotopic Mass: 273.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49